Cas no 827321-91-5 (Benzoic acid, 4-(4-hydroxy-1-butynyl)-)

• Product Name: Benzoic acid, 4-(4-hydroxy-1-butynyl)-
• CAS No: 827321-91-5
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 684767
• PubChem ID: 71417536
• Update Time: 2025-04-19

Benzoic acid, 4-(4-hydroxy-1-butynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-hydroxy-1-butynyl)-
• 4-(4-hydroxybut-1-ynyl)benzoic acid
• 827321-91-5
• F2167-6244
• AKOS040816725
• DTXSID10836872
• 4-(4-Hydroxybut-1-yn-1-yl)benzoic acid

• Inchi： 1S/C11H10O3/c12-8-2-1-3-9-4-6-10(7-5-9)11(13)14/h4-7,12H,2,8H2,(H,13,14)
• InChI Key： ARYFWUPWLDKSPD-UHFFFAOYSA-N
• SMILES： OCCC#CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų